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Compound of Interest

Compound Name: Acarbose-d4

Cat. No.: B1150844 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides crucial safety protocols and logistical plans

for the handling and disposal of Acarbose-d4, a deuterated form of the alpha-glucosidase

inhibitor, Acarbose. While specific safety data for Acarbose-d4 is limited, the following

guidance is based on the safety data sheet (SDS) for Acarbose, which is chemically analogous.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling

Acarbose-d4.
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Body Part Protective Equipment Specifications

Eyes/Face Safety Goggles
Use safety goggles with side

protection.

Hands Chemical Resistant Gloves

Tested according to EN 374.

The specific glove material and

thickness should be chosen

based on the breakthrough

time for the substances being

handled.

Respiratory Particulate Filter Device

A P1 particulate filter device

(EN 143) is necessary when

dust formation is likely. This

filters at least 80% of airborne

particles.

Body Lab Coat
A standard lab coat should be

worn to protect street clothing.

Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of the compound

and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area. Local and general ventilation should be used to minimize

exposure.[1]

Avoid the formation of dust.[1] Deposited combustible dust has the potential for explosion.[1]

Take precautionary measures against static discharge.

Do not eat, drink, or smoke in areas where Acarbose-d4 is handled.[2]

Wash hands thoroughly after handling.[2]
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Storage:

Store in a tightly closed container in a dry place.[1][3][4]

Store at room temperature (20°C to 25°C or 68°F to 77°F), protected from moisture.[3][4]

Keep away from food, drink, and animal feedingstuffs.[1]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Accidental Release:

Containment: For significant spills, sweep up the material and place it in a compatible

container for disposal.[4] Avoid generating dust during clean-up.

Ventilation: Ensure the affected area is well-ventilated.[1]

Personal Protection: Use appropriate personal protective equipment during cleanup.[4]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.[1]

First Aid:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes.[5][6] If wearing contact

lenses, remove them if it is easy to do so. Seek

medical attention if symptoms persist.[4]

Skin Contact

Wash the affected area with soap and water.[4]

[6] Remove contaminated clothing. Get medical

attention if symptoms occur.[5]

Ingestion

Rinse mouth with water.[5][6] Do not induce

vomiting.[6] Call a physician or poison control

center immediately.[4][6]

Inhalation
Move the person to fresh air.[4][5] If breathing is

difficult, get medical attention immediately.[4][5]

Disposal Plan
Proper disposal of Acarbose-d4 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Material: Unused or waste Acarbose-d4 should be disposed of by a licensed

hazardous material disposal company.[6] Incineration at an approved facility is a

recommended method for significant quantities.[4]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.

Regulations: Always adhere to all federal, state, and local regulations regarding chemical

waste disposal.[6]

Experimental Workflow for Safe Handling of
Acarbose-d4
The following diagram illustrates a standard workflow for safely handling Acarbose-d4 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Acarbose-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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